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Compound of Interest

Methyl 4,4-dimethoxy-3-
Compound Name:
oxopentanoate

Cat. No.: B1310428

In-Depth Technical Guide: Methyl 4,4-dimethoxy-
3-oxopentanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Methyl 4,4-dimethoxy-3-oxopentanoate, a key intermediate in various organic
syntheses.

Molecular Structure and Properties

Methyl 4,4-dimethoxy-3-oxopentanoate is an ester with the molecular formula C8H1405.[1]
[2] Its structure features a pentanoate backbone with a ketone at the third position and two
methoxy groups at the fourth position.

Chemical Structure:
Quantitative Data Summary

A summary of the key physicochemical properties of Methyl 4,4-dimethoxy-3-oxopentanoate
is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C8H1405[1][2]

Molecular Weight 190.19 g/mol [1][2]

CAS Number 62759-83-5[1][2]

Density 1.111 g/mL at 25°C[1]

Boiling Point 69-73°C at 0.35 mmHg[1]

Refractive Index n20/D 1.435[1]

SMILES COC(=0O)CC(=0)C(C)(0oCc)oC

INChl Key ZQFJOBUKEHFXKY-UHFFFAOYSA-N[1]

Synthesis Protocol

Methyl 4,4-dimethoxy-3-oxopentanoate can be synthesized via the reaction of 3,3-
Dimethoxybutan-2-one with Dimethyl carbonate.[2] This reaction provides a direct route to the
target molecule.

Experimental Workflow: Synthesis of Methyl 4,4-dimethoxy-3-oxopentanoate

The following diagram illustrates the synthetic pathway for Methyl 4,4-dimethoxy-3-
oxopentanoate.

(3,3-Dimethoxybutan-2-one)

Methyl 4,4-dimethoxy-3-oxopentanoate
|
(Dimethyl carbonate)

Click to download full resolution via product page

Caption: Synthesis of Methyl 4,4-dimethoxy-3-oxopentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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